6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate

• IUPAC Name: (6-chloro-4-ethyl-2-oxochromen-7-yl) furan-2-carboxylate
• InChI: InChI=1S/C16H11ClO5/c1-2-9-6-15(18)21-13-8-14(11(17)7-10(9)13)22-16(19)12-4-3-5-20-12/h3-8H,2H2,1H3
• InChI Key: YQVCMDMAGZRZJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OC(=O)C3=CC=CO3
• Molecular Formula: C16H11ClO5
• Molecular Weight: 318.71 g/mol

Description

6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate is a synthetic compound that has been of great interest to scientists due to its potential applications in various fields of research. This compound is a member of the coumarin family and has been synthesized using various methods.

Scientific Research Applications

6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate has been studied extensively for its potential applications in various fields of research. One of its most promising applications is in the field of medicine, where it has been found to exhibit anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as an antimicrobial agent.

Mechanism of Action

The mechanism of action of 6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate is not yet fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate has several biochemical and physiological effects. It has been found to reduce inflammation and inhibit the growth of cancer cells in vitro. It has also been shown to exhibit antimicrobial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate in lab experiments is its potential to serve as a lead compound for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate. One area of interest is the development of new drugs based on this compound. Another area of research is the investigation of its potential use as an antimicrobial agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

There are several methods for synthesizing 6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate. One of the most common methods involves the reaction of 7-hydroxy-4-methylcoumarin with chloroacetyl chloride in the presence of anhydrous aluminum chloride. The resulting compound is then reacted with ethyl furoate in the presence of sodium hydride to yield 6-chloro-4-ethyl-2-oxo-2H-chromen-7-yl 2-furoate.